Cas no 59994-21-7 (Butanamide,N-(3-aminophenyl)-3-oxo-, hydrochloride (1:1))

Butanamide,N-(3-aminophenyl)-3-oxo-, hydrochloride (1:1) structure
59994-21-7 structure
Product Name:Butanamide,N-(3-aminophenyl)-3-oxo-, hydrochloride (1:1)
CAS No:59994-21-7
MF:C10H13ClN2O2
MW:228.675421476364
CID:375800
PubChem ID:108869
Update Time:2025-04-19

Butanamide,N-(3-aminophenyl)-3-oxo-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Butanamide,N-(3-aminophenyl)-3-oxo-, hydrochloride (1:1)
    • N-(3-aminophenyl)-3-oxobutyramide monohydrochloride
    • Butanamide, N-(3-aminophenyl)-3-oxo-, monohydrochloride
    • N-(3-aminophenyl)-3-oxobutanamide hydrochloride (1:1)
    • 59994-21-7
    • DTXSID1069374
    • EINECS 262-015-0
    • NS00055599
    • Butanamide, N-(3-aminophenyl)-3-oxo-, hydrochloride (1:1)
    • Inchi: 1S/C10H12N2O2.ClH/c1-7(13)5-10(14)12-9-4-2-3-8(11)6-9;/h2-4,6H,5,11H2,1H3,(H,12,14);1H
    • InChI Key: QIBSDOIXYFFEEV-UHFFFAOYSA-N
    • SMILES: Cl.O=C(CC(C)=O)NC1C=CC=C(C=1)N

Computed Properties

  • Exact Mass: 228.06669
  • Monoisotopic Mass: 228.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 228
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.2Ų

Experimental Properties

  • Boiling Point: 447.9°C at 760 mmHg
  • Flash Point: 224.7°C
  • PSA: 72.19
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